469-61-4

Cedr-8-ene

In Stock

• CAS RN:
• 469-61-4

• Formula:
• C15H24

• InChI:
• InChI=1S/C15H24/c1-10-7-8-15-9-12(10)14(3,4)13(15)6-5-11(15)2/h7,11-13H,5-6,8-9H2,1-4H3/t11-,12?,13+,15?/m1/s1

• InChIKey:
• IRAQOCYXUMOFCW-OSFYFWSMSA-N

• alpha-Cedrene analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Cedr-8-ene, also known as alpha-cedrene or α-cedrene, belongs to the class of organic compounds known as cedrane and isocedrane sesquiterpenoids. These are sesquiternoids with a structure based on the cedrane or the isocedrane skeleton. Cedrane is a tricyclic molecules a 3, 6, 8, 8-tetramethyl-1H-3a, 7-methano-azulene moiety. Isocedrane is a rearranged cedrane arising from the migration of methyl group moved from the 6-position to the 4-position. Thus, cedr-8-ene is considered to be an isoprenoid lipid molecule. Cedr-8-ene is considered to be a practically insoluble (in water) and relatively neutral molecule. Cedr-8-ene has been primarily detected in urine. Within the cell, cedr-8-ene is primarily located in the membrane (predicted from logP) and cytoplasm. Cedr-8-en...

2-{2-Chloro-6-methoxy-4-[(3-[1,3]oxazolo[4,5-b]pyridin-2-ylanilino)methyl]phenoxy}acetamide

• CAS RN:
• 903469-61-4

• Formula:
• C22H19ClN4O4

• InChI:
• InChI=1S/C22H19ClN4O4/c1-29-18-9-13(8-16(23)20(18)30-12-19(24)28)11-26-15-5-2-4-14(10-15)22-27-21-17(31-22)6-3-7-25-21/h2-10,26H,11-12H2,1H3,(H2,24,28)

• InChIKey:
• ZZYWLIVRXSJPHW-UHFFFAOYSA-N

• 2-{2-Chloro-6-methoxy-4-[(3-[1,3]oxazolo[4,5-b]pyridin-2-ylanilino)methyl]phenoxy}acetamide is a useful research compound. Its molecular formula is C22H19ClN4O4 and its molecular weight is 438.9g/mol. The purity is usually 95%.